![molecular formula C9H7NOS B1527604 3-(1,3-Thiazol-2-yl)phenol CAS No. 35582-13-9](/img/structure/B1527604.png)
3-(1,3-Thiazol-2-yl)phenol
Overview
Description
“3-(1,3-Thiazol-2-yl)phenol” is a compound that belongs to the class of organic compounds known as 2,4-disubstituted thiazoles . These are compounds containing a thiazole ring substituted at the positions 2 and 3 .
Synthesis Analysis
The synthesis of “this compound” and its derivatives has been achieved through various synthetic pathways. For instance, new N, N -disubstituted β-amino acids and their derivatives with thiazole, aromatic, and heterocyclic substituents were synthesized from N -phenyl- N -thiocarbamoyl-β-alanine by the Hantzsch method . Other synthetic pathways include diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc .Molecular Structure Analysis
The structure of the synthesized compounds was confirmed by elemental analysis, 1 H-NMR, 13 C-NMR, and IR spectral data . For example, in the 1 H-NMR spectrum of a compound, the CH 2 CO and NCH 2 group proton signals appear at specific ppm, whereas aromatic and CH proton signals are observed in a different range of ppm .Chemical Reactions Analysis
The chemical reactions of “this compound” and its derivatives have been studied in various contexts. Some of the synthesized compounds exhibited discrete antimicrobial activity . Moreover, 3- [ (4-oxo-4,5-dihydro-1,3-thiazol-2-yl) (phenyl)amino]propanoic acid was found to promote rapeseed growth and to increase seed yield and oil content .Scientific Research Applications
Corrosion Inhibition
- Corrosion Inhibitor for Mild Steel : The compound 2-((Thiazole-2-ylimino)methyl)phenol (THYMP) demonstrated effectiveness as a corrosion inhibitor for mild steel in acidic environments. Quantum chemical parameters and electrochemical techniques provided insights into its inhibition mechanism (Yılmaz et al., 2016).
Molecular Docking and Quantum Chemical Calculations
- Molecular Docking of Thiazol-Phenol Derivatives : Studies involving 4-Methoxy-{2-[3-(4-chlorophenyl)-5-(4-(propane-2-yl) phenyl)-4, 5-dihydro-1H-pyrazol-1-yl]- 1, 3-thiazol-4-yl}phenol revealed its molecular structure and potential biological effects, with insights obtained through DFT calculations and molecular docking results (Viji et al., 2020).
Fluorescent Sensing
- Fluorescent Probe for Metal Ions : Benzothiazole-based fluorescent probes have been designed for the sensitive and selective detection of metal ions, such as Hg2+ and Cu2+, demonstrating potential applications in bioimaging (Gu et al., 2017).
Photophysical Studies
- ESIPT Inspired Fluorescent Derivatives : Research on benzimidazole, benzoxazole, and benzothiazole fluorescent derivatives inspired by excited-state intramolecular proton transfer (ESIPT) revealed their photophysical properties, highlighting solvent polarity effects on absorption and emission characteristics (Padalkar et al., 2011).
Structural Analysis
- Crystal Structure and Hirshfeld Surface Analysis : The crystal structure determination of 3-(benzo[d]thiazol-2-yl)phenol and its positional isomer provided insights into intermolecular interactions and the effects of lattice water on melting points, supported by DFT optimized molecular geometries (Mudsainiyan & Jassal, 2016).
Anticancer Activity
- Novel Anticancer Agents : The development of 2-aryl-4-amino-5-(3',4',5'-trimethoxybenzoyl)thiazoles showcased their potential as tubulin polymerization inhibitors, exhibiting promising in vivo anticancer activity and suggesting their clinical potential as antimitotic agents (Romagnoli et al., 2012).
Future Directions
Thiazoles and their derivatives have broad applications in different fields, and their synthesis and biological activities have been the subject of recent research . Future research could focus on the modification of thiazole-based compounds at different positions to generate new molecules with potent antitumor, antioxidant, and antimicrobial activities . Additionally, further studies could aim to confirm their binding with human receptors for the design and development of potent antagonists .
Mechanism of Action
Target of Action
Thiazole derivatives, which include 3-(1,3-thiazol-2-yl)phenol, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Mode of Action
Thiazole derivatives are known to interact with their targets in various ways, leading to changes in cellular processes . For instance, they can inhibit or activate enzymes, block or stimulate receptors, and interfere with biochemical pathways .
Biochemical Pathways
Thiazole derivatives have been reported to influence various biochemical pathways . They can activate or stop the biochemical pathways and enzymes or stimulate or block the receptors in the biological systems .
Pharmacokinetics
Thiazole derivatives, in general, have diverse pharmacokinetic properties depending on their chemical structure .
Result of Action
Some thiazole derivatives have been found to exhibit antimicrobial activity, promote plant growth, and increase seed yield and oil content .
Action Environment
The action of thiazole derivatives can be influenced by various factors, including ph, temperature, and the presence of other substances .
Properties
IUPAC Name |
3-(1,3-thiazol-2-yl)phenol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NOS/c11-8-3-1-2-7(6-8)9-10-4-5-12-9/h1-6,11H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSOFDTPOJDKPQV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)O)C2=NC=CS2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NOS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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